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Compound of Interest

2-chloro-N-methylethane-1-
Compound Name:
sulfonamide

Cat. No.: B13466387

Get Quote

Executive Summary

2-chloro-N-methylethane-1-sulfonamide is a reactive organosulfur compound that functions

as a "masked" vinylsulfonamide. Unlike direct electrophiles (e.g., acrylamides) that are
constitutively reactive, this molecule requires a specific activation step—typically base-
catalyzed

-elimination—to generate the reactive species in situ.

Its primary utility lies in Targeted Covalent Inhibition (TCI) and Activity-Based Protein Profiling
(ABPP), where it covalently modifies nucleophilic cysteine residues within protein active sites.
The N-methyl group modulates the solubility and steric profile of the sulfonamide, influencing
binding affinity before covalent bond formation.

Chemical Identity & Structural Logic
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Property Specification

IUPAC Name 2-chloro-N-methylethane-1-sulfonamide
Structure

Warhead Class -Chloroethanesulfonamide (Latent

Vinylsulfonamide)

Reactive Species N-methylethenesulfonamide (Vinylsulfonamide)

Target Residue Cysteine (Thiol/Thiolate)

Elimination-Addition (
Mechanism Type
followed by Michael Addition)

The "Masked" Warhead Concept

Direct Michael acceptors (e.g., vinyl sulfones) can be non-specifically toxic due to rapid
reaction with circulating thiols (e.g., glutathione). The 2-chloroethyl motif serves as a "pro-
electrophile." It remains relatively stable in neutral, non-nucleophilic environments but activates
upon binding to a protein pocket where a basic residue (e.g., Histidine) or local pKa shifts
facilitate HCI elimination.

Mechanism of Action (MoA)

The reaction proceeds through a distinct two-step sequence: Activation and Conjugation.

Step 1: Activation ( -Elimination)

The reaction is initiated by the abstraction of an acidic proton from the

-carbon (adjacent to the sulfonyl group). The strong electron-withdrawing nature of the sulfonyl
group (

) acidifies these protons (
in DMSO, lower in enzymatic pockets).

o Base (B): Often a solvent base (in synthesis) or a catalytic residue (in vivo).
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e Leaving Group: Chloride (

).[1]

o Intermediate:N-methylethenesulfonamide (a vinylsulfonamide).

Step 2: Conjugation (Michael Addition)

The generated vinylsulfonamide is a potent Michael acceptor. The sulfonyl group stabilizes the
developing negative charge, making the

-carbon highly electrophilic. A nucleophilic cysteine thiol (

) attacks this carbon, forming an irreversible thioether bond.

MoA Visualization

The following diagram illustrates the transition from the inert chloro-precursor to the covalent
protein adduct.
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Figure 1: Stepwise activation and conjugation mechanism of 2-chloro-N-methylethane-1-
sulfonamide.

Comparative Reactivity Profile

Researchers must select the appropriate warhead based on the desired reactivity and
selectivity. CME-SA offers a balance between stability and reactivity.
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. . Stability .
Warhead Type Reactivity Mechanism Selectivity
(Plasma)
Tunable / Latent Elimination- High High (Requires
unable / Laten [
Chloroethanesulf Addition 9 activation)
onamide
. Direct Michael
Acrylamide Moderate N Moderate Moderate
Addition
Chl tamid High L Low
oroacetamide i T ow
9 Substitution (Promiscuous)
_ _ Direct Michael
Vinyl Sulfone High Moderate Low

Addition

Key Insight: The N-methyl group on the sulfonamide nitrogen reduces the acidity of the

sulfonamide proton itself (compared to a primary sulfonamide), preventing ionization of the

nitrogen and directing base activity toward the

-carbon elimination pathway.

Experimental Protocols
Protocol A: Assessing Intrinsic Reactivity (GSH Assay)

This assay determines the half-life (

) of the compound in the presence of biological nucleophiles.

Materials:

Phosphate Buffer (PBS), pH 7.4.

LC-MS/MS system.

Reduced Glutathione (GSH) (100 mM in water).

2-chloro-N-methylethane-1-sulfonamide (10 mM stock in DMSO).
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Workflow:
e Preparation: Dilute CME-SA to 50

M in PBS (pH 7.4).

e Initiation: Add GSH to a final concentration of 5 mM (100-fold excess) to simulate cellular
thiol conditions.

e Incubation: Incubate at 37°C.
o Sampling: Aliquot samples at

min. Quench with 0.1% Formic Acid/Acetonitrile.

e Analysis: Monitor the disappearance of the parent mass (

) and the appearance of the GSH-adduct (

).

e Calculation: Plot

vs. time. The slope

gives

Self-Validating Check: If no reaction occurs at pH 7.4, repeat at pH 8.0 or 8.5. This confirms if
the elimination step is the rate-limiting bottleneck (base-dependence).

Protocol B: Covalent Protein Labeling (In Vitro)

Context: Labeling a purified kinase or cysteine-containing protein.
o Equilibration: Dilute protein (1
M) in Assay Buffer (20 mM HEPES pH 7.5, 150 mM NacCl).

e Dosing: Add CME-SA (10
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M, 10x excess).

o Time-Course: Incubate for 1 hour at Room Temperature.

» Digestion: Denature with 6M Urea, reduce (DTT), alkylate (lodoacetamide - Note: IAA will
only label unmodified cysteines).

e Trypsinization: Digest with Trypsin overnight.
e Mass Spectrometry: Search for the specific mass shift on Cysteine residues:
o Mass Shift:

Da (Formula:

).

o Calculation: Adduct is
. (Molecular weight of vinylsulfonamide piece).
Safety & Handling
» Hazard Class: Alkylating Agent.
¢ Risk: Potential mutagen/carcinogen due to DNA alkylation capability.
» Handling: Use double nitrile gloves and work inside a fume hood.

 Inactivation: Quench excess reagent with 10% cysteine solution or aqueous ammonia before
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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